Cas no 2145830-76-6 (2-(1-{(tert-butoxy)carbonylamino}-4-methylcyclohexyl)acetic acid)

2-(1-{(tert-butoxy)carbonylamino}-4-methylcyclohexyl)acetic acid structure
2145830-76-6 structure
Product Name:2-(1-{(tert-butoxy)carbonylamino}-4-methylcyclohexyl)acetic acid
CAS No:2145830-76-6
MF:C14H25NO4
MW:271.352604627609
CID:5610635
PubChem ID:165888067
Update Time:2023-11-25

2-(1-{(tert-butoxy)carbonylamino}-4-methylcyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1-{[(tert-butoxy)carbonyl]amino}-4-methylcyclohexyl)acetic acid
    • EN300-816675
    • 2145830-76-6
    • 2-(1-{(tert-butoxy)carbonylamino}-4-methylcyclohexyl)acetic acid
    • Inchi: 1S/C14H25NO4/c1-10-5-7-14(8-6-10,9-11(16)17)15-12(18)19-13(2,3)4/h10H,5-9H2,1-4H3,(H,15,18)(H,16,17)
    • InChI Key: DOQQKAOODMLUKC-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(NC1(CC(=O)O)CCC(C)CC1)=O

Computed Properties

  • Exact Mass: 271.17835828g/mol
  • Monoisotopic Mass: 271.17835828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 75.6Ų

2-(1-{(tert-butoxy)carbonylamino}-4-methylcyclohexyl)acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-816675-1g
2-(1-{[(tert-butoxy)carbonyl]amino}-4-methylcyclohexyl)acetic acid
2145830-76-6
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$541.0 2023-09-02
Enamine
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Enamine
EN300-816675-0.05g
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2145830-76-6 95.0%
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Enamine
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2145830-76-6 95.0%
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Enamine
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Enamine
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Enamine
EN300-816675-1.0g
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